Cas no 1935137-65-7 (4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 1935137-65-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5710488
• PubChem ID: 131126604
• Update Time: 2025-11-01

4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• 1935137-65-7
• EN300-1075055
• 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

• Inchi： 1S/C11H17N3/c1-11(6-8-2-3-8)10-9(4-5-14-11)12-7-13-10/h7-8,14H,2-6H2,1H3,(H,12,13)
• InChI Key： ACUMISAZKLTEMK-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1(C)CC1CC1)N=CN2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

Recent Advances in the Study of 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1935137-65-7)

The compound 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1935137-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its imidazopyridine core and cyclopropylmethyl substituent, has been explored for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 1935137-65-7, employing a palladium-catalyzed cross-coupling reaction to introduce the cyclopropylmethyl group with high regioselectivity. This methodological advancement has enabled researchers to produce the compound in higher yields and purity, facilitating further biological evaluation.

In vitro and in vivo studies have demonstrated that 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine exhibits potent modulation of GABA_A receptors, suggesting its potential as an anxiolytic or anticonvulsant agent. Specifically, the compound's binding affinity to the α2 and α3 subunits of GABA_A receptors was found to be significantly higher than that of classical benzodiazepines, with reduced sedative effects. This selectivity profile makes it a promising candidate for the treatment of anxiety disorders without the side effects commonly associated with current therapeutics.

Further investigations into the compound's mechanism of action revealed its ability to inhibit pro-inflammatory cytokine production in macrophages, highlighting its dual potential as both a neuroactive and anti-inflammatory agent. A 2024 study published in ACS Chemical Neuroscience reported that 1935137-65-7 significantly reduced levels of TNF-α and IL-6 in a dose-dependent manner, suggesting its applicability in neuroinflammatory conditions such as multiple sclerosis and Alzheimer's disease.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 4-(cyclopropylmethyl)-4-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine exhibits moderate blood-brain barrier penetration, necessitating further structural modifications to optimize its CNS bioavailability. Additionally, comprehensive toxicity studies are required to assess its safety profile before advancing to human trials.

In conclusion, the growing body of research on 1935137-65-7 underscores its potential as a versatile scaffold for the development of novel therapeutics targeting CNS and inflammatory disorders. Continued efforts in structural optimization and mechanistic studies will be crucial to fully realize its clinical potential. The compound's unique pharmacological profile positions it as a promising candidate for future drug development initiatives in the chemical biology and pharmaceutical industries.